Cas no 921869-35-4 (3-bromo-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-bromo-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921869-35-4
• MF: C₁₉H₁₃BrN₂O₃S
• MW: 429.287122488022
• CID: 5954789
• PubChem ID: 41644472
• Update Time: 2025-08-04

3-bromo-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• 3-bromo-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• 921869-35-4
• AKOS024631284
• F2252-0015
• 3-bromo-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• Inchi： 1S/C19H13BrN2O3S/c1-24-15-7-3-4-11-9-16(25-17(11)15)14-10-26-19(21-14)22-18(23)12-5-2-6-13(20)8-12/h2-10H,1H3,(H,21,22,23)
• InChI Key： WEJFHHYWYKTZRK-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 427.98303g/mol
• Monoisotopic Mass: 427.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-bromo-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Compound CAS No. 921869-35-4: 3-bromo-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

The compound with CAS No. 921869-35-4, known as 3-bromo-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide core, a bromine substituent, and a benzofuran moiety fused with a thiazole ring. The integration of these structural elements contributes to its unique physicochemical properties and biological activities.

Recent studies have highlighted the potential of 3-bromo-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide as a promising candidate in drug discovery. Researchers have focused on its ability to modulate key biological targets, such as kinases and proteases, which are critical in various disease pathways. For instance, preliminary in vitro assays have demonstrated its inhibitory effects on specific enzymes associated with cancer progression and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and nucleophilic aromatic substitution. These methods ensure the precise construction of the molecule's intricate architecture. The presence of the 7-methoxybenzofuran group is particularly significant, as it enhances the compound's stability and bioavailability while also contributing to its pharmacokinetic profile.

One of the most notable aspects of CAS No. 921869-35-4 is its potential application in targeted therapies. Preclinical studies have shown that it exhibits selective binding to certain receptors, making it a viable option for treating conditions such as neurodegenerative disorders and autoimmune diseases. Furthermore, its thiazole ring plays a crucial role in modulating the compound's electronic properties, which are essential for its interactions with biological systems.

From an analytical standpoint, this compound has been extensively characterized using techniques such as NMR spectroscopy and mass spectrometry. These analyses have confirmed the integrity of its structure and provided insights into its stereochemical properties. Additionally, computational modeling studies have been conducted to predict its behavior in different biological environments, further aiding in its development as a therapeutic agent.

In terms of industrial applications, 3-bromo-N-(7-methoxybenzofuran)benzamide derivatives like CAS No. 921869-35-4 are being explored for their potential use in agrochemicals and advanced materials science. Their ability to act as catalysts or stabilizers in certain chemical processes is currently under investigation.

Looking ahead, ongoing research aims to optimize the synthesis of this compound to enhance its scalability and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials. The integration of artificial intelligence in drug design is also being leveraged to refine its molecular structure further, ensuring maximum efficacy with minimal side effects.

In conclusion, CAS No. 921869-35-4: 3-bromo-N-(7-methoxybenzofuran)thiazole benzamide represents a cutting-edge advancement in chemical innovation. Its unique structure, combined with emerging research findings, positions it as a key player in the development of next-generation therapeutics and specialty chemicals.